Cas no 64026-45-5 (2,5-Dimethyloxolan-3-one)

• Product Name: 2,5-Dimethyloxolan-3-one
• CAS No: 64026-45-5
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD18976739
• CID: 526462
• PubChem ID: 118104
• Update Time: 2025-04-19

2,5-Dimethyloxolan-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Furanone,dihydro-2,5-dimethyl-
• Dihydro-2,5-dimethylfuran-3(2H)-one
• 2,5-DIMETHYLDIHYDROFURAN-3(2H)-ONE
• 33909-95-4
• EINECS 264-613-7
• G75402
• 2,5-dimethyltetrahydrofuran-3-one
• EINECS 251-679-7
• NS00053581
• DB-307833
• EN300-243681
• 3(2H)-Furanone, dihydro-2,5-dimethyl-, trans-
• 3-Oxo-2,5-dimethyltetrahydrofuran
• (cis)-Dihydro-2,5-dimethylfuran-3(2H)-one
• EINECS 251-736-6
• DTXSID10955370
• SCHEMBL183685
• trans-Dimethyl-2,5-dihydrofuran-3(2H)-one
• 2,5-dimethyloxolan-3-one
• 33794-61-5
• 64026-45-5
• 2,5-Dimethyloxolan-3-one

• MDL： MFCD18976739
• Inchi： 1S/C6H10O2/c1-4-3-6(7)5(2)8-4/h4-5H,3H2,1-2H3
• InChI Key： PAZYIUKTJFPTKT-UHFFFAOYSA-N
• SMILES： O1C(C)C(CC1C)=O

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 0.5

Experimental Properties

• Density: 0.981
• Boiling Point: 164.5 °C at 760 mmHg
• Flash Point: 55.1 °C
• PSA: 26.3